Cas no 2680879-74-5 (2-3-(N-methylacetamido)oxolan-3-ylacetic acid)

• Product Name: 2-3-(N-methylacetamido)oxolan-3-ylacetic acid
• CAS No: 2680879-74-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5653725
• PubChem ID: 165916746
• Update Time: 2025-10-28

2-3-(N-methylacetamido)oxolan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272371
• 2680879-74-5
• 2-[3-(N-methylacetamido)oxolan-3-yl]acetic acid
• 2-3-(N-methylacetamido)oxolan-3-ylacetic acid

• Inchi： 1S/C9H15NO4/c1-7(11)10(2)9(5-8(12)13)3-4-14-6-9/h3-6H2,1-2H3,(H,12,13)
• InChI Key： TVQLSANMVIUCCI-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(C1)N(C(C)=O)C

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-3-(N-methylacetamido)oxolan-3-ylacetic acid

Introduction to 2-3-(N-methylacetamido)oxolan-3-ylacetic acid (CAS No. 2680879-74-5)

2-3-(N-methylacetamido)oxolan-3-ylacetic acid, identified by the CAS number 2680879-74-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique oxolane ring conjugated with an acetic acid moiety and an N-methylacetamide substituent, has garnered attention due to its structural complexity and potential biological activities. The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, introduces a rigid framework that can influence the compound's interactions with biological targets. The presence of the N-methylacetamide group not only modifies the electronic properties of the molecule but also suggests potential roles in hydrogen bonding and molecular recognition, which are critical for drug design.

The synthesis of 2-3-(N-methylacetamido)oxolan-3-ylacetic acid involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the oxolane core typically requires cycloaddition reactions or ring-closing metathesis, processes that are well-documented in the literature for constructing cyclic ethers and amides. The subsequent introduction of the acetic acid functionality and the N-methylacetamide group demands precise control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the compound's complexity and the expertise required for its preparation.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug discovery due to their prevalence in bioactive natural products and their ability to modulate biological pathways effectively. The oxolane ring, in particular, has been explored as a pharmacophore in several therapeutic areas, including antiviral and anticancer agents. The structural features of 2-3-(N-methylacetamido)oxolan-3-ylacetic acid make it a promising candidate for further investigation in this context. The combination of an amide bond and an acetic acid group provides multiple sites for interaction with biological targets, such as enzymes and receptors, which could be exploited to develop novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. By modifying the substituents on the oxolane ring or introducing additional functional groups, chemists can generate a library of analogs with tailored biological properties. For instance, modifications at the acetic acid moiety could alter the compound's solubility or metabolic stability, while changes to the N-methylacetamide group might influence its binding affinity to specific targets. Such structural diversification is a cornerstone of modern drug discovery efforts.

The biological evaluation of 2-3-(N-methylacetamido)oxolan-3-ylacetic acid has already begun, with initial studies focusing on its interaction with enzymes and cellular pathways relevant to human health and disease. Preliminary data suggest that this compound exhibits inhibitory activity against certain target enzymes, although further research is needed to fully elucidate its mechanism of action. These early findings are encouraging and warrant more extensive pharmacological investigations to determine its therapeutic potential.

The development of new synthetic routes for 2-3-(N-methylacetamido)oxolan-3-ylacetic acid is also an active area of research. Advances in catalytic methods, such as transition-metal-catalyzed reactions and organocatalysis, have opened up new possibilities for constructing complex molecules efficiently. By leveraging these techniques, chemists can optimize synthetic pathways to improve yield, reduce costs, and minimize environmental impact—a critical consideration in sustainable chemistry.

Another exciting direction involves exploring the role of 2-3-(N-methylacetamido)oxolan-3-ylacetic acid in medicinal chemistry beyond traditional drug development. Its unique structural features make it a valuable tool for studying molecular recognition processes and for designing probes that can interact with biological systems in specific ways. Such studies not only advance our fundamental understanding of chemical-biological interactions but also provide insights that could inform future drug design strategies.

The future prospects for 2-3-(N-methylacetamido)oxolan-3-ylacetic acid are bright, with numerous avenues for exploration remaining open. Continued investigation into its biological activities will be essential for realizing its full potential as a therapeutic agent or as a building block for more complex molecules. Additionally, advancements in synthetic chemistry will enable researchers to access new derivatives with enhanced properties.

In conclusion,2-3-(N-methylacetamido)oxolan-3-ylacetic acid (CAS No. 2680879-74-5) represents a fascinating compound with significant implications for pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and potential biological activities make it a compelling subject for further study. As research progresses，it is likely that this molecule will play an increasingly important role in both academic research and industrial applications.